Cas no 51728-11-1 (1,3-Dioxane-5,5-dimethanol, 2-ethyl-)

• Product Name: 1,3-Dioxane-5,5-dimethanol, 2-ethyl-
• CAS No: 51728-11-1
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 361575
• PubChem ID: 71366017
• Update Time: 2025-04-19

1,3-Dioxane-5,5-dimethanol, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5,5-dimethanol, 2-ethyl-
• [2-ethyl-5-(hydroxymethyl)-1,3-dioxan-5-yl]methanol
• (2-Ethyl-1,3-dioxane-5,5-diyl)dimethanol
• DTXSID70789395
• SCHEMBL13358803
• 51728-11-1

• Inchi： 1S/C8H16O4/c1-2-7-11-5-8(3-9,4-10)6-12-7/h7,9-10H,2-6H2,1H3
• InChI Key： ZMWQMJOWYDEOPN-UHFFFAOYSA-N
• SMILES： O1C(CC)OCC(CO)(CO)C1

Computed Properties

• Exact Mass: 176.10488
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92